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Compound of Interest

Compound Name: 3-Ethoxyacrylonitrile

Cat. No.: B1336121 Get Quote

An In-depth Technical Guide to the Physicochemical Properties and Stability of 3-
Ethoxyacrylonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and stability profile of 3-Ethoxyacrylonitrile (CAS No: 61310-53-0). The information

is compiled from safety data sheets and chemical databases to assist researchers and

professionals in its safe handling, application, and storage.

Chemical Identity and Structure
3-Ethoxyacrylonitrile, also known as 3-ethoxyprop-2-enenitrile, is a chemical intermediate

with the molecular formula C₅H₇NO.[1] It exists as a mixture of cis and trans isomers.

IUPAC Name: (2E)-3-ethoxyprop-2-enenitrile[2]

Molecular Formula: C₅H₇NO[1][2]

Synonyms: beta-Ethoxyacrylonitrile, 3-Ethoxypropenenitrile[2][3]

Physicochemical Properties
3-Ethoxyacrylonitrile is a colorless to light orange or yellow clear liquid. A summary of its key

quantitative physicochemical properties is presented below.
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Table 1: Summary of Physicochemical Data for 3-Ethoxyacrylonitrile

Property Value Source(s)

Molecular Weight 97.12 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point
90-91 °C at 19-25 hPa

(mmHg)
[1][4][5]

Density 0.944 g/mL at 25 °C [1][4]

Flash Point 82 °C (179.6 °F) - closed cup [1]

Refractive Index n20/D 1.454

Water Solubility
Data not readily available,

presumed slightly soluble
[1][6]

Stability and Reactivity
Chemical Stability
3-Ethoxyacrylonitrile is stable under recommended storage conditions.[1][4] However, it can

become unstable at elevated temperatures and pressures.[1]

Conditions to Avoid
To ensure stability and prevent hazardous reactions, avoid the following:

Heat, flames, and sparks[1]

Sources of ignition[1]

Buildup of electrostatic charge[1]

Incompatible Materials
The compound is known to be incompatible with:
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Strong acids[1]

Strong bases[1]

Hazardous Decomposition Products
When involved in a fire, 3-Ethoxyacrylonitrile can decompose to form hazardous products,

including:

Carbon oxides (CO, CO₂)[1]

Nitrogen oxides (NOx)[1]

The following diagram illustrates the stability and reactivity profile of 3-Ethoxyacrylonitrile.
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Stability and Reactivity Profile of 3-Ethoxyacrylonitrile

Causes Instability / Reaction

Decomposition Products
Recommended Storage

3-Ethoxyacrylonitrile

Carbon Oxides (CO, CO₂)

forms under fire

Nitrogen Oxides (NOx)

forms under fire

Cool, Dry
Well-ventilated

Tightly sealed container

ensures stability

Heat

elevated temp.

Flames Sparks Strong Acids

reacts with

Strong Bases

reacts with
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1336121?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336121?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-ethoxyacrylonitrile.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyacrylonitrile
https://www.lookchem.com/cas-613/61310-53-0.html
https://wap.guidechem.com/msds/58243-08-6.html
http://www.ichemical.com/products/61310-53-0.html
https://nj-finechem.com/products/nitrile/acrylonitrile-3-ethoxy-cas-3876-29-3.html
https://nj-finechem.com/products/nitrile/acrylonitrile-3-ethoxy-cas-3876-29-3.html
https://www.benchchem.com/product/b1336121#physicochemical-properties-and-stability-of-3-ethoxyacrylonitrile
https://www.benchchem.com/product/b1336121#physicochemical-properties-and-stability-of-3-ethoxyacrylonitrile
https://www.benchchem.com/product/b1336121#physicochemical-properties-and-stability-of-3-ethoxyacrylonitrile
https://www.benchchem.com/product/b1336121#physicochemical-properties-and-stability-of-3-ethoxyacrylonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1336121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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